Cas no 941956-73-6 (4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide)

• Product Name: 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide
• CAS No: 941956-73-6
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 5501665
• Update Time: 2025-08-05

4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide
• 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide

• Inchi： 1S/C19H21N3O4S/c1-14(23)20-16-5-4-6-17(13-16)21-19(24)15-7-9-18(10-8-15)22-11-2-3-12-27(22,25)26/h4-10,13H,2-3,11-12H2,1H3,(H,20,23)(H,21,24)
• InChI Key： YMLBOMJLXYJCCU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(=O)C)=C1)(=O)C1=CC=C(N2CCCCS2(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide

Introduction to 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide (CAS No. 941956-73-6) and Its Emerging Applications in Chemical Biology

The compound 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide, identified by the CAS number 941956-73-6, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a thiazinane core appended with a dioxo functional group and an acetamidophenyl moiety endows the molecule with distinct chemical properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. The thiazinane ring, known for its stability and versatility in drug design, has been extensively explored in medicinal chemistry for its ability to modulate various biological pathways. The incorporation of a dioxo group enhances the electrophilicity of the molecule, facilitating interactions with biological targets such as enzymes and receptors. Additionally, the acetamidophenyl substituent introduces hydrophilicity, improving solubility and bioavailability—critical factors for drug efficacy.

In the context of contemporary pharmaceutical research, 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide has been investigated for its potential role in addressing neurological disorders. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The precise mechanism involves modulation of protein misfolding and aggregation pathways, which are central to the pathogenesis of these conditions. The compound's ability to interact with amyloid-beta and alpha-synuclein aggregates has sparked interest among researchers seeking to develop targeted therapies.

Moreover, the structural motif of 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide has been leveraged to design derivatives with enhanced pharmacological profiles. By systematically modifying the acetamidophenyl group or introducing additional functional groups into the thiazinane core, chemists have generated a library of compounds with varying biological activities. These derivatives have been screened for their potential in antimicrobial applications, where they demonstrate promising results against resistant bacterial strains. The dual functionality of the molecule—combining electrophilic and nucleophilic centers—allows for versatile interactions with microbial targets, making it an attractive candidate for further development.

The synthesis of 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide (CAS No. 941956-73-6) involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include cyclization reactions to form the thiazinane ring followed by functional group interconversions to introduce the dioxo and acetamidophenyl moieties. Advances in synthetic methodologies have enabled high-yield production of this compound under optimized conditions, making it feasible for large-scale applications in drug discovery programs.

From a computational chemistry perspective, molecular modeling studies have provided insights into the binding interactions of this compound with biological targets. The three-dimensional structure of 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide has been mapped onto protein binding pockets using homology modeling techniques. These simulations predict favorable interactions with active sites of enzymes such as kinases and proteases, which are overexpressed in various diseases. Such predictions guide experimental efforts by identifying key residues critical for binding affinity and selectivity.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for therapeutic use. In vivo studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicate moderate bioavailability coupled with favorable metabolic stability, suggesting that it could be developed into a viable drug candidate. Further optimization may involve modifications to improve oral bioavailability or extend half-life through metabolic pathway engineering.

Future directions in research on 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide (CAS No. 941956-73-6) include exploring its potential in combination therapies. By pairing this compound with other agents that target different aspects of disease pathogenesis, researchers aim to achieve synergistic effects that enhance therapeutic outcomes. Additionally, investigating its role in preclinical models will provide more robust evidence supporting its translation into clinical trials.

In summary,4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(3-acetamidophenyl)benzamide represents a compelling example of how structural innovation can yield biologically active molecules with therapeutic potential. Its unique combination of functional groups and demonstrated biological activities make it a cornerstone in ongoing efforts to develop novel treatments for neurological and infectious diseases. As research progresses,this compound is poised to contribute significantly to advancements in chemical biology and pharmaceutical science.